2-Phenoxydodecanoic acid

• Molecular Formula: C18H28O3
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 2-phenoxydodecanoic acid
• InChI: InChI=1S/C18H28O3/c1-2-3-4-5-6-7-8-12-15-17(18(19)20)21-16-13-10-9-11-14-16/h9-11,13-14,17H,2-8,12,15H2,1H3,(H,19,20)
• InChI Key: JYBKGPFMRQRWON-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(C(=O)O)OC1=CC=CC=C1

Description

2-Phenoxydodecanoic acid is a useful research compound. Its molecular formula is C18H28O3 and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-bromododecanoic acid (500 mg) dissolved in N,N-dimethylformamide (DMF, 10 ml) at 0° C. were added 60% sodium hydride (163 mg) followed by phenol (154 mg), and the mixture was stirred for 17 hours. Then, the solvent (DMF) was evaporated, and the residue was distributed into water and ethyl acetate. The ethyl acetate layer was dried and concentrated to give 2-phenoxydodecanoic acid (440 mg). To 2-phenoxydodecanoic acid (440 mg) dissolved in DMF were added para-nitrophenol (190 mg) and N,N'-dicyclohexylcarbodiimide (283 mg), and the mixture was stirred for 15 hours. Then, precipitates produced were removed by filtration, and 6-(4'-N-glycyl-spicaminyl-amino)purine hydrochloride (529 mg) and triethylamine (2.0 ml) were added to the filtrate. The mixture was further stirred for 15 hours. The DMF was evaporated from the reaction mixture, and the residue was subjected to chromatography on a silica gel column with eluent systems of chloroform-methanol (from 7:1 to 5:1) to give SPK242 in the yield of 118 mg.